Pyrido(2,3-d)pyridazine 6-oxide

Description

Pyrido[2,3-d]pyridazine is a fused heterocyclic structure consisting of a pyridine ring and a pyridazine ring . Research has been done on derivatives of pyrido[2,3-d]pyridazine-5-one and pyrido[2,3-d]pyridazine-5-thione . These derivatives have a general formula in which R and R¹ independently represent hydrogen, optionally halogenated alkyl, alkenyl or alkynyl, optionally substituted heterocycle or a group -[CR⁴¹R⁴²] . R² represents halogen, optionally halogenated alkyl, alkenyl or alkynyl, CN; -CO₂R⁴; -S(O) . X represents oxygen or sulfur; R³ represents halogen, optionally halogenated alkyl, alkenyl, alkoxy, alkynyl, -OH, -S(O) .

While "Pyrido[2,3-d]pyridazine 6-oxide" is not explicitly detailed in the provided search results, the search results do provide information on related compounds and structures. Pyrido[2,3-d]pyrimidines, which are similar bicyclic heterocycles, have demonstrated diverse medicinal chemistry applications, including antitumor and antibacterial activities . Pyrido[2,3-d]pyrimidines are being explored for their potential to inhibit cyclin-dependent kinase (CDK) . Additionally, research has explored the chemistry and applications of pyrido[2,3-d]pyrimidines, specifically focusing on the most abundant isomer . These compounds have been synthesized through reactions involving 6-aminouracils and α,β-unsaturated ketones, showcasing methods to create various pyrido[2,3-d]pyrimidine derivatives .

• CAS No.: 19866-61-6
• Product Name: Pyrido(2,3-d)pyridazine 6-oxide
• Molecular Formula: C7H5N3O
• Molecular Weight: 147.13 g/mol
• IUPAC Name: 6-oxidopyrido[2,3-d]pyridazin-6-ium
• Standard InChI: InChI=1S/C7H5N3O/c11-10-5-6-2-1-3-8-7(6)4-9-10/h1-5H
• Standard InChIKey: VCYGGHIDKYQIRH-UHFFFAOYSA-N
• SMILES: C1=CC2=C[N+](=NC=C2N=C1)[O-]
• Canonical SMILES: C1=CC2=C[N+](=NC=C2N=C1)[O-]
• Synonyms: PYRIDO[2,3-D]PYRIDAZINE-6-OXIDE
• PubChem Compound: 155609
• Last Modified: Jul 17 2023